Cas no 2138187-00-3 (4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid)

• Product Name: 4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid
• CAS No: 2138187-00-3
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5609991
• PubChem ID: 165475720
• Update Time: 2025-05-20

4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[3-(1H-imidazol-1-yl)cyclobutyl]methyl}carbamoyl)-3-methylbutanoic acid
• EN300-840769
• 2138187-00-3
• 4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid

• Inchi： 1S/C14H21N3O3/c1-10(5-14(19)20)4-13(18)16-8-11-6-12(7-11)17-3-2-15-9-17/h2-3,9-12H,4-8H2,1H3,(H,16,18)(H,19,20)
• InChI Key： CKESVIMJLPAFKD-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC(=O)O)NCC1CC(C1)N1C=NC=C1

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid

4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No 2138187-00-3, known as 4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclobutane ring substituted with an imidazole group and a carboxylic acid moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a series of intricate chemical reactions, including the formation of the cyclobutane ring and the subsequent functionalization with the imidazole group. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring higher yields and improved purity. The use of green chemistry principles in the synthesis has also been explored, making this compound more environmentally friendly to produce.

One of the most notable aspects of this compound is its potential pharmacological activity. Studies have shown that it exhibits significant bioactivity in vitro, particularly in models related to inflammation and oxidative stress. The imidazole group, a key structural component, is known for its ability to act as a hydrogen bond donor and acceptor, which enhances its interaction with biological targets. This property makes it a valuable tool in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

Recent research has also focused on the optimization of this compound's pharmacokinetic properties. By modifying the substituents on the cyclobutane ring and adjusting the length of the carbon chain, scientists have been able to improve its solubility and bioavailability. These modifications have brought it closer to being a viable candidate for preclinical testing.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology. Its ability to modulate cellular signaling pathways makes it a valuable tool for understanding complex biological processes. Researchers have utilized this compound in studies related to protein-protein interactions and enzyme inhibition, providing insights into its mechanism of action.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding sites on various proteins, suggesting its ability to interact with multiple targets within the body. This multi-target approach is a promising strategy in drug development, as it can lead to more effective treatments with fewer side effects.

Looking ahead, the future of 4-({3-(1H-imidazol-1-yl)cyclobutylmethyl}carbamoyl)-3-methylbutanoic acid lies in its continued exploration as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into its clinical potential. With ongoing advancements in synthetic chemistry and drug delivery systems, this compound has the potential to make a significant impact in the field of medicine.

In conclusion, CAS No 2138187-00-3 represents a cutting-edge molecule with immense potential in both research and therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in the development of novel treatments for various diseases. As research continues to unfold, this compound will undoubtedly contribute to our understanding of complex biological systems and pave the way for innovative medical solutions.